Cas no 1020489-55-7 ((2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide)

• Product Name: (2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide
• CAS No: 1020489-55-7
• MF: C₁₇H₁₅ClN₄OS
• MW: 358.845200777054
• CID: 5923809
• PubChem ID: 25281639
• Update Time: 2025-06-09

(2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide
• (Z)-N-[2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]but-2-enamide
• F5030-0169
• (Z)-N-(1-(4-(4-chlorophenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)but-2-enamide
• 1020489-55-7
• AKOS024491322

• Inchi： 1S/C17H15ClN4OS/c1-3-4-16(23)20-15-9-11(2)21-22(15)17-19-14(10-24-17)12-5-7-13(18)8-6-12/h3-10H,1-2H3,(H,20,23)/b4-3-
• InChI Key： ZAQSVQSHEYXBTP-ARJAWSKDSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2=CC=C(Cl)C=C2)=CS1)(=O)/C=C\C

Computed Properties

• Exact Mass: 358.0655100g/mol
• Monoisotopic Mass: 358.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on (2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide

Comprehensive Analysis of (2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide (CAS No. 1020489-55-7)

The compound (2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide (CAS No. 1020489-55-7) is a chemically synthesized molecule with a unique structure combining thiazole, pyrazole, and butenamide moieties. Its molecular formula is C₁₇H₁₅ClN₄OS, and it has garnered significant interest in pharmaceutical and agrochemical research due to its potential biological activities. The presence of a 4-chlorophenyl group and a thiazole ring suggests possible applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation.

In recent years, the demand for heterocyclic compounds like (2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide has surged, driven by their versatility in medicinal chemistry. Researchers are exploring its potential as a kinase inhibitor or anti-inflammatory agent, aligning with trends in personalized medicine and targeted therapies. The compound's Z-configuration (indicated by (2Z) in its name) is critical for its stereochemical properties, which may influence its binding affinity to biological targets.

From a synthetic perspective, CAS No. 1020489-55-7 is often discussed in the context of green chemistry and atom-efficient reactions. Modern synthetic routes aim to minimize waste and improve yield, addressing environmental concerns raised by regulatory bodies. The compound's thiazole-pyrazole hybrid structure also makes it a candidate for catalysis studies, where its electronic properties could be leveraged in cross-coupling reactions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing (2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide. Purity and stability assessments are crucial for its potential use in formulations, especially given the growing emphasis on quality-by-design (QbD) principles in pharmaceutical development. Stability under varying pH and temperature conditions is a frequent topic in peer-reviewed literature.

The compound's nomenclature, particularly the IUPAC name and CAS registry number, is often searched in academic databases like SciFinder and Reaxys. Researchers also inquire about its solubility, melting point, and spectral data, reflecting the need for comprehensive physicochemical profiling. Patent landscapes reveal its inclusion in claims related to crop protection and disease management, highlighting its interdisciplinary relevance.

In conclusion, (2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide represents a promising scaffold for future innovations. Its structural complexity and functional diversity align with current trends in fragment-based drug design and multi-target therapeutics. As research progresses, this compound may emerge as a key player in addressing unmet medical or agricultural needs.